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Compound of Interest

Compound Name: Hexamethonium

Cat. No.: B1218175 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed guide for performing hexamethonium infusion

studies in conscious, freely moving rats. Hexamethonium is a ganglionic blocking agent that

acts as a non-depolarizing antagonist of neuronal nicotinic acetylcholine receptors (nAChRs) in

autonomic ganglia.[1] This property makes it a valuable tool for investigating the role of the

autonomic nervous system in cardiovascular control and other physiological processes.

Introduction
Hexamethonium infusion in conscious rats allows for the assessment of autonomic tone and

its contribution to cardiovascular parameters such as blood pressure and heart rate, without the

confounding effects of anesthesia.[2] By blocking neurotransmission in both sympathetic and

parasympathetic ganglia, hexamethonium can reveal the underlying neurogenic component of

cardiovascular regulation.[3] These studies are critical in preclinical drug development and

physiological research to understand the autonomic control of various bodily functions.

Key Experimental Protocols
Surgical Implantation of Arterial and Venous Catheters
A critical prerequisite for hexamethonium infusion studies in conscious rats is the surgical

implantation of catheters for drug administration and direct measurement of arterial blood

pressure. The following is a generalized protocol for femoral artery and vein catheterization.
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Materials:

Anesthesia (e.g., isoflurane)

Surgical instruments (scissors, forceps, sutures)

Catheters (e.g., PE-50 tubing)

Heparinized saline

Analgesics and antibiotics

Procedure:

Anesthesia and Preparation: Anesthetize the rat using isoflurane. Shave the surgical areas

on the inner thigh and the back of the neck.[4] Disinfect the skin with an appropriate

antiseptic solution.[4]

Incision: Make a small incision on the inner thigh to expose the femoral artery and vein.[4]

Vessel Isolation: Carefully separate the femoral artery and vein from the surrounding

connective tissue using blunt dissection.[4]

Catheter Insertion (Vein): Ligate the distal end of the femoral vein. Place a temporary ligature

on the proximal end. Make a small incision in the vein and insert the venous catheter,

advancing it towards the heart. Secure the catheter in place with sutures.

Catheter Insertion (Artery): Follow a similar procedure for the femoral artery. Ligate the distal

end and temporarily ligate the proximal end. Insert the arterial catheter and secure it.

Tunneling: Tunnel the catheters subcutaneously from the incision site to the back of the

neck, exteriorizing them between the scapulae.[5] This prevents the rat from accessing and

damaging the catheters.[5]

Closure: Close the incisions with sutures.

Catheter Maintenance: Flush the catheters with heparinized saline to maintain patency.[4]
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Post-Operative Care: Administer analgesics and antibiotics as per your institution's approved

protocol. Allow the animal to recover for several days before starting the infusion experiment.

Hexamethonium Infusion Protocol
This protocol outlines the preparation and administration of hexamethonium to conscious,

catheterized rats.

Materials:

Hexamethonium bromide or chloride

Sterile saline (0.9% NaCl)

Infusion pump

Syringes

Procedure:

Solution Preparation: Prepare a stock solution of hexamethonium in sterile saline. The

concentration should be calculated based on the desired dose and the infusion rate. For

example, to deliver a dose of 20 mg/kg in a volume of 1 ml/kg, a 20 mg/ml solution is

required.

Experimental Setup: House the rat in a metabolic cage that allows for free movement.

Connect the venous catheter to the infusion pump via a swivel to prevent twisting of the

tubing. Connect the arterial catheter to a pressure transducer for continuous blood pressure

monitoring.

Acclimation: Allow the rat to acclimate to the experimental setup for at least 30-60 minutes

before starting the infusion.

Baseline Recording: Record baseline mean arterial pressure (MAP) and heart rate (HR) for a

stable period before drug administration.

Hexamethonium Administration: Hexamethonium can be administered as a bolus injection

followed by a continuous infusion or as a series of bolus injections.
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Bolus Injection: Intravenous injection of doses ranging from 5.0 to 25.0 mg/kg have been

shown to significantly reduce MAP and HR.[4][6]

Continuous Infusion: A continuous infusion can be used to achieve a steady-state level of

ganglionic blockade.[7][8] The infusion rate should be adjusted based on the desired dose

and the half-life of the drug.

Data Acquisition: Continuously record MAP and HR throughout the experiment. Data can be

acquired using a computerized data acquisition system.[9][10]

Data Presentation
The following tables summarize the quantitative effects of hexamethonium on cardiovascular

parameters in conscious rats, compiled from various studies.

Table 1: Effect of Hexamethonium on Mean Arterial Pressure (MAP) in Conscious Rats
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Rat Strain
Hexamethoniu
m Dose
(mg/kg)

Baseline MAP
(mmHg)

Change in
MAP (mmHg)

Percent
Change in
MAP

Wistar 5.0 -
Significant

Reduction
-

Spontaneously

Hypertensive Rat

(SHR)

5.0 -

Greater

Reduction than

Wistar

-

Wistar 20.0 - -44 ± 2 -

Spontaneously

Hypertensive Rat

(SHR)

- 123 ± 5 (young) - -32%

Wistar-Kyoto

(WKY)
- 109 ± 4 (young) - -30%

Spontaneously

Hypertensive Rat

(SHR)

- 159 ± 7 (adult) - -39%

Wistar-Kyoto

(WKY)
- 128 ± 3 (adult) - -41%

Table 2: Effect of Hexamethonium on Heart Rate (HR) in Conscious Rats
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Rat Strain
Hexamethonium
Dose (mg/kg)

Baseline HR (bpm)
Change in HR
(bpm)

Wistar 5.0 - Significant Reduction

Spontaneously

Hypertensive Rat

(SHR)

5.0 - Significant Reduction

Wistar 25.0 - Significant Reduction

Spontaneously

Hypertensive Rat

(SHR)

25.0 - Significant Reduction

Table 3: Effect of Hexamethonium on Renal Sympathetic Nerve Activity (RSNA) in Rats

Rat Strain
Hexamethonium Dose
(mg/kg)

Change in RSNA

Wistar 5.0 Significant Reduction

Spontaneously Hypertensive

Rat (SHR)
5.0 Greater Reduction than Wistar

Wistar 25.0 Significant Reduction

Spontaneously Hypertensive

Rat (SHR)
25.0 Greater Reduction than Wistar

Visualizations
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Caption: Hexamethonium blocks nicotinic acetylcholine receptors in autonomic ganglia.

Experimental Workflow for Hexamethonium Infusion
Studies
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Caption: Workflow for hexamethonium infusion studies in conscious rats.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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